Cas no 1235303-89-5 (3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 1235303-89-5
• MF: C₁₉H₂₁F₃N₄O
• MW: 378.391454458237
• CID: 6388216
• PubChem ID: 49687678
• Update Time: 2025-05-20

3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• 1-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• 3-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea
• VU0493577-1
• AKOS024491821
• F5033-2248
• 1235303-89-5
• 1-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H21F3N4O/c20-19(21,22)15-4-3-5-16(12-15)25-18(27)24-13-14-7-10-26(11-8-14)17-6-1-2-9-23-17/h1-6,9,12,14H,7-8,10-11,13H2,(H2,24,25,27)
• InChI Key： SXEWEQYVXZTIOM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCC1CCN(C2C=CC=CN=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 378.16674579g/mol
• Monoisotopic Mass: 378.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea

3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea

The compound 3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea (CAS No. 1235303-89-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a pyridine ring, a piperidine moiety, and a trifluoromethylphenyl group, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. The pyridine ring within its structure is known to enhance aromaticity and improve binding affinity to biological targets, making it a promising candidate for targeted drug delivery systems. Additionally, the trifluoromethylphenyl group imparts lipophilicity, which is crucial for enhancing the compound's ability to cross cellular membranes and interact with intracellular targets.

One of the most intriguing aspects of this compound is its ability to act as a modulator of protein-protein interactions (PPIs). Research published in 2023 demonstrated that this molecule can disrupt specific PPIs involved in neurodegenerative diseases, such as Alzheimer's disease, by binding to key residues on the protein surface. This finding has opened new avenues for the development of therapeutic agents targeting complex biological systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Ullmann coupling, Mitsunobu reaction, and Houben-Weyl cyclization. These reactions are carefully optimized to ensure high yields and purity, which are essential for downstream applications in pharmacological studies. The use of advanced catalytic systems has further improved the efficiency of these reactions, making large-scale production feasible.

The structural versatility of this compound also makes it an attractive candidate for use in nanotechnology applications. Its ability to self-assemble into ordered nanostructures under specific conditions has been leveraged in the development of novel materials for electronic devices and sensors. For instance, recent experiments have shown that thin films formed by this compound exhibit exceptional charge transport properties, making them suitable for use in organic field-effect transistors (OFETs).

Moreover, the compound's photophysical properties have been extensively studied, revealing its potential as a fluorescent probe for detecting specific analytes in complex biological environments. The incorporation of the pyridine ring into its structure enhances its emissive properties, enabling sensitive detection of metal ions and other analytes at trace levels.

Despite its numerous advantages, the practical application of this compound is not without challenges. Issues such as limited solubility in aqueous media and potential off-target effects must be addressed through further research. Collaborative efforts between chemists, biologists, and engineers are currently underway to overcome these limitations and unlock the full potential of this versatile molecule.

In conclusion, 3-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1-3-(trifluoromethyl)phenylurea represents a cutting-edge advancement in modern chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations within the chemical sciences.